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Gaillardin Gaillardin Gaillardin is a sesquiterpene lactone.
Brand Name: Vulcanchem
CAS No.: 14682-46-3
VCID: VC0081093
InChI: InChI=1S/C17H22O5/c1-8-5-13-11(9(2)16(19)22-13)6-12-15(8)14(21-10(3)18)7-17(12,4)20/h5,11-15,20H,2,6-7H2,1,3-4H3/t11-,12-,13+,14+,15-,17-/m1/s1
SMILES: CC1=CC2C(CC3C1C(CC3(C)O)OC(=O)C)C(=C)C(=O)O2
Molecular Formula: C17H22O5
Molecular Weight: 306.4 g/mol

Gaillardin

CAS No.: 14682-46-3

Main Products

VCID: VC0081093

Molecular Formula: C17H22O5

Molecular Weight: 306.4 g/mol

Gaillardin - 14682-46-3

CAS No. 14682-46-3
Product Name Gaillardin
Molecular Formula C17H22O5
Molecular Weight 306.4 g/mol
IUPAC Name [(3aS,5aS,6S,8R,8aR,9aR)-8-hydroxy-5,8-dimethyl-1-methylidene-2-oxo-5a,6,7,8a,9,9a-hexahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate
Standard InChI InChI=1S/C17H22O5/c1-8-5-13-11(9(2)16(19)22-13)6-12-15(8)14(21-10(3)18)7-17(12,4)20/h5,11-15,20H,2,6-7H2,1,3-4H3/t11-,12-,13+,14+,15-,17-/m1/s1
Standard InChIKey UTPGJEROJZHISI-DFGCRIRUSA-N
Isomeric SMILES CC1=C[C@H]2[C@H](C[C@@H]3[C@@H]1[C@H](C[C@@]3(C)O)OC(=O)C)C(=C)C(=O)O2
SMILES CC1=CC2C(CC3C1C(CC3(C)O)OC(=O)C)C(=C)C(=O)O2
Canonical SMILES CC1=CC2C(CC3C1C(CC3(C)O)OC(=O)C)C(=C)C(=O)O2
Description Gaillardin is a sesquiterpene lactone.
Synonyms gaillardin
PubChem Compound 267247
Last Modified Nov 11 2021
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